(10-Pyrimidin-5-ylanthracen-2-yl)boronic acid

• Molecular Formula: C18H13BN2O2
• Molecular Weight: 300.1 g/mol
• IUPAC Name: (10-pyrimidin-5-ylanthracen-2-yl)boronic acid
• InChI: InChI=1S/C18H13BN2O2/c22-19(23)15-5-6-17-13(8-15)7-12-3-1-2-4-16(12)18(17)14-9-20-11-21-10-14/h1-11,22-23H
• InChI Key: OFNXPRVJAWPCKG-UHFFFAOYSA-N
• Canonical SMILES: B(C1=CC2=CC3=CC=CC=C3C(=C2C=C1)C4=CN=CN=C4)(O)O

Description

(10-Pyrimidin-5-ylanthracen-2-yl)boronic acid is a complex organic compound that features a boronic acid group attached to an anthracene ring system, which is further substituted with a pyrimidinyl group

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of (10-Pyrimidin-5-ylanthracen-2-yl)boronic acid typically involves multi-step organic reactions. One common approach is the Suzuki-Miyaura cross-coupling reaction, which involves the reaction of a boronic acid derivative with a halogenated anthracene derivative in the presence of a palladium catalyst and a base. The reaction conditions usually require an inert atmosphere, such as nitrogen or argon, and the use of solvents like toluene or tetrahydrofuran (THF).

Industrial Production Methods: In an industrial setting, the synthesis of this compound would be scaled up, requiring careful control of reaction parameters to ensure consistency and yield. Large-scale reactions would involve the use of reactors capable of maintaining precise temperature and pressure conditions, as well as efficient methods for the removal of by-products and purification of the final product.

Chemical Reactions Analysis

Types of Reactions: (10-Pyrimidin-5-ylanthracen-2-yl)boronic acid can undergo various chemical reactions, including:

• Oxidation: The boronic acid group can be oxidized to form boronic esters or borates.

• Reduction: The compound can be reduced to form different boronic acid derivatives.

• Substitution: The boronic acid group can participate in substitution reactions with various nucleophiles.

Common Reagents and Conditions:

• Oxidation: Common oxidizing agents include hydrogen peroxide (H₂O₂) and sodium hypochlorite (NaOCl).

• Reduction: Reducing agents like sodium borohydride (NaBH₄) and lithium aluminum hydride (LiAlH₄) are often used.

• Substitution: Nucleophiles such as amines, alcohols, and thiols can be used in substitution reactions.

Major Products Formed:

• Boronic Esters: Formed through the oxidation of boronic acids.

• Borates: Resulting from the reaction of boronic acids with bases.

• Substitution Products: Various derivatives depending on the nucleophile used.

Scientific Research Applications

(10-Pyrimidin-5-ylanthracen-2-yl)boronic acid has several applications in scientific research:

• Chemistry: It is used in the synthesis of complex organic molecules and as a building block in organic synthesis.

• Biology: The compound can be used as a probe in biological studies to understand cellular processes.

• Industry: It can be used in the development of new materials and in catalysis.

Mechanism of Action

The mechanism by which (10-Pyrimidin-5-ylanthracen-2-yl)boronic acid exerts its effects depends on its specific application. In drug discovery, for example, the boronic acid group can form reversible covalent bonds with biological targets, such as enzymes or receptors, leading to modulation of their activity. The molecular targets and pathways involved would vary based on the specific biological system being studied.

Comparison with Similar Compounds

• Phenylboronic acid

• Benzeneboronic acid

• Pyrimidinylboronic acid

• Anthracenylboronic acid

This compound's unique structure and properties make it a valuable tool in various scientific and industrial applications. Its versatility in chemical reactions and potential for innovation in drug discovery and material science highlight its importance in contemporary research.

Would you like more information on any specific aspect of this compound?